Cas no 36234-66-9 (2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one)

• Product Name: 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one
• CAS No: 36234-66-9
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• MDL: MFCD21117211
• CID: 1111508
• PubChem ID: 21941906
• Update Time: 2025-04-20

2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-6,7-dihydro-4(5H)-Benzothiazolone
• 2-amino-6,7-dihydrobenzo[d]thiazol-4(5H)-one
• 2-amino-6,7-dihydro-5H-benzothiazol-4-one
• 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one
• AYSCUQOLIIAARX-UHFFFAOYSA-N
• AK541648
• 2-amino-oxo-4,5,6,7-tetrahydrobenzothiazole
• MFCD21117211
• 36234-66-9
• SCHEMBL6092821
• C74864
• SY147133
• EN300-117947
• AKOS014306040
• Z1251334252
• 2-amino-6,7-dihydro-5H-1,3-benzothiazol-4-one
• CS-0155449
• DS-19119

• MDL： MFCD21117211
• Inchi： 1S/C7H8N2OS/c8-7-9-6-4(10)2-1-3-5(6)11-7/h1-3H2,(H2,8,9)
• InChI Key： AYSCUQOLIIAARX-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C(CCCC1=2)=O

Computed Properties

• Exact Mass: 168.03573406g/mol
• Monoisotopic Mass: 168.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones